Cas no 904325-79-7 (Pyridine, 2-(3-chloro-4-fluorophenyl)-)

• Product Name: Pyridine, 2-(3-chloro-4-fluorophenyl)-
• CAS No: 904325-79-7
• MF: C₁₁H₇ClFN
• MW: 207.631385087967
• CID: 1950765
• PubChem ID: 11644141
• Update Time: 2025-06-13

Pyridine, 2-(3-chloro-4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(3-chloro-4-fluorophenyl)-
• 2-(3-Chloro-4-fluorophenyl)pyridine
• 904325-79-7
• DB-191528

• MDL： MFCD07775635
• Inchi： 1S/C11H7ClFN/c12-9-7-8(4-5-10(9)13)11-3-1-2-6-14-11/h1-7H
• InChI Key： CCHOLMPPGIZMDB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=CN=1)F

Computed Properties

• Exact Mass: 207.0251051Da
• Monoisotopic Mass: 207.0251051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-(3-chloro-4-fluorophenyl)-

Recent Advances in the Study of Pyridine, 2-(3-chloro-4-fluorophenyl)- (CAS: 904325-79-7) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 2-(3-chloro-4-fluorophenyl)- (CAS: 904325-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyridine core substituted with a 3-chloro-4-fluorophenyl group, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and antimicrobial activity.

One of the key areas of research involving Pyridine, 2-(3-chloro-4-fluorophenyl)- is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent findings published in the Journal of Medicinal Chemistry highlight that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, including EGFR and VEGFR. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

In addition to its kinase inhibitory properties, Pyridine, 2-(3-chloro-4-fluorophenyl)- has also been investigated for its antimicrobial potential. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a promising candidate for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

Recent advancements in synthetic chemistry have also enabled the development of more efficient and scalable methods for producing Pyridine, 2-(3-chloro-4-fluorophenyl)-. A paper in Organic Process Research & Development detailed a novel catalytic process that significantly improves yield and reduces by-products, making large-scale production more feasible. This is particularly important for pharmaceutical applications where consistent and high-quality synthesis is critical.

Despite these promising developments, challenges remain in the clinical translation of Pyridine, 2-(3-chloro-4-fluorophenyl)-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatile chemical scaffold offers ample opportunities for structural optimization to enhance its pharmacological profile.

In conclusion, Pyridine, 2-(3-chloro-4-fluorophenyl)- (CAS: 904325-79-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with advancements in synthetic methodologies, positions it as a valuable candidate for future drug development efforts. Continued research into its mechanisms of action and structural derivatives will be essential to fully realize its therapeutic potential.